molecular formula C13H18O4 B8670798 Ethyl 4-(2-hydroxybutoxy)benzoate CAS No. 56220-20-3

Ethyl 4-(2-hydroxybutoxy)benzoate

Cat. No.: B8670798
CAS No.: 56220-20-3
M. Wt: 238.28 g/mol
InChI Key: DTRIBEPATDWLHV-UHFFFAOYSA-N
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Description

Ethyl 4-(2-hydroxybutoxy)benzoate is a useful research compound. Its molecular formula is C13H18O4 and its molecular weight is 238.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

56220-20-3

Molecular Formula

C13H18O4

Molecular Weight

238.28 g/mol

IUPAC Name

ethyl 4-(2-hydroxybutoxy)benzoate

InChI

InChI=1S/C13H18O4/c1-3-11(14)9-17-12-7-5-10(6-8-12)13(15)16-4-2/h5-8,11,14H,3-4,9H2,1-2H3

InChI Key

DTRIBEPATDWLHV-UHFFFAOYSA-N

Canonical SMILES

CCC(COC1=CC=C(C=C1)C(=O)OCC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a closed vessel 16.7g of ethyl p-hydroxybenzoate, 7.2 g of 1,2-butylene oxide and 0.8 ml of a 50% aqueous solution of sodium hydroxide were heated at 150° C for 4 hours in the same manner as in Example 1. The reaction mixture obtained was treated in the same way as in Example 1 to afford 19.6g of 1-(p-ethoxycarbonylphenoxy)-butan-2-ol (compound No. 48) in an 82% yield, which had a melting point of 52° to 52.5° C when recrystallized from ethyl acetate and n-hexane.
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